Cas no 306288-55-1 (4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine)

4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine structure
306288-55-1 structure
Product Name:4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
CAS No:306288-55-1
MF:C15H12ClN5
MW:297.742280960083
MDL:MFCD04150041
CID:300025
PubChem ID:3000002
Update Time:2025-10-29

4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazino[1,2-a]benzimidazol-2-amine,4-(4-chlorophenyl)-3,4-dihydro-
    • 1,3,5-Triazino[1,2-a]benzimidazol-2-amine,4-(4-chlorophenyl)-1,4-dihydro- (9CI)
    • 4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
    • 4-(4-CHLORO-PHENYL)-1,4-DIHYDRO-BENZO[4,5]IMIDAZO[1,2-A][1,3,5]TRIAZIN-2-YLAMINE
    • 4-(4-chlorophenyl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
    • 4-(4-Chlorophenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
    • SMR000091539
    • AKOS022074081
    • AKOS016039875
    • 4-(4-chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
    • cid_5742567
    • 306288-55-1
    • [4-(4-chlorophenyl)-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-yl]amine
    • 13-(4-CHLOROPHENYL)-1,8,10,12-TETRAAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,11-PENTAEN-11-AMINE
    • AKOS000122135
    • 13-(4-chlorophenyl)-1,8,10,12-tetraazatricyclo[7.4.0.0,2,7]trideca-2(7),3,5,8,11-pentaen-11-amine
    • CCG-25585
    • DTXSID10420876
    • HMS2327I15
    • BDBM48939
    • MLS000048688
    • MFCD04150041
    • AKOS005630017
    • 4-(4-CHLOROPHENYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
    • 4-(4-chlorophenyl)-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
    • 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, 4-(4-chlorophenyl)-3,4-dihydro-
    • CS-0270429
    • 4-(4-chlorophenyl)-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
    • AKOS001014290
    • 4-(4-chlorophenyl)-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
    • NCGC00037708-02
    • SR-01000115349-1
    • Z55175973
    • FT-0684309
    • LS-05598
    • SR-01000115349
    • 4-(4-Chlorophenyl)-3,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2(1h)-imine
    • CHEMBL1429166
    • EN300-02701
    • 1,3,5-triazino[1,2-a]benzimidazol-2-amine, 4-(4-chlorophenyl)-1,4-dihydro-
    • STK291590
    • ALBB-017315
    • STK852495
    • 13-(4-chlorophenyl)-1,8,10,12-tetraazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8-tetraen-11-imine
    • AJ-292/42598804
    • 4-(4-chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-ylamine
    • STK167345
    • 4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
    • MDL: MFCD04150041
    • Inchi: 1S/C15H12ClN5/c16-10-7-5-9(6-8-10)13-19-14(17)20-15-18-11-3-1-2-4-12(11)21(13)15/h1-8,13H,(H3,17,18,19,20)
    • InChI Key: FLPFDJSSMKHRMH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1N=C(N)NC2=NC3C=CC=CC=3N12

Computed Properties

  • Exact Mass: 297.0781231g/mol
  • Monoisotopic Mass: 297.0781231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.2Ų

4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Security Information

  • HazardClass:IRRITANT

4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019093259-5g
4-(4-Chlorophenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
306288-55-1 95%
5g
$547.96 2023-09-02
Chemenu
CM516636-1g
4-(4-Chlorophenyl)-1,4-dihydrobenzo[4,5]imidazo[1,2-a][1,3,5]triazin-2-amine
306288-55-1 95%
1g
$164 2022-06-11
abcr
AB410328-500 mg
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
306288-55-1
500MG
€195.40 2023-02-19
abcr
AB410328-1 g
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
306288-55-1
1 g
€239.00 2023-07-19
Matrix Scientific
066296-500mg
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
306288-55-1
500mg
$158.00 2023-09-10
TRC
C058150-250mg
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
306288-55-1
250mg
$ 185.00 2022-06-06
TRC
C058150-500mg
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
306288-55-1
500mg
$ 300.00 2022-06-06
TRC
C058150-1000mg
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
306288-55-1
1g
$ 480.00 2022-06-06
abcr
AB410328-500mg
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine; .
306288-55-1
500mg
€205.00 2025-02-18
abcr
AB410328-1g
4-(4-Chlorophenyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine; .
306288-55-1
1g
€237.00 2025-02-18

Additional information on 4-(4-Chlorophenyl)-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

4-(4-Chlorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine: A Comprehensive Overview

The compound 4-(4-Chlorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine (CAS No. 306288-55-1) is a highly specialized organic molecule with a complex structure that combines elements of benzimidazole and triazine rings. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

Structural Analysis: The molecule consists of a benzimidazole core fused with a triazine ring system. The presence of a chlorophenyl group at the 4-position introduces electronic and steric effects that influence the compound's reactivity and stability. The triazine ring contributes to the molecule's aromaticity and enhances its ability to participate in various chemical reactions. Recent studies have highlighted the importance of this structure in modulating electronic properties for applications in optoelectronics and drug design.

Synthesis Methods: The synthesis of 4-(4-Chlorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine involves a multi-step process that typically begins with the preparation of intermediate compounds. Key steps include nucleophilic substitution reactions and cyclization processes that lead to the formation of the triazine-benzimidazole hybrid structure. Researchers have recently explored greener synthesis routes using microwave-assisted techniques and catalysts to improve yield and reduce reaction time.

Applications in Optoelectronics: One of the most promising applications of this compound lies in its use as a building block for advanced materials in optoelectronics. The unique electronic properties of benzimidazole-triazine hybrids make them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated enhanced charge transport properties when this compound is incorporated into conjugated polymers.

Biological Activity: The compound has also shown potential in the field of pharmacology. Preliminary studies suggest that 4-(4-Chlorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has prompted further research into its therapeutic applications.

Environmental Considerations: As with any novel chemical compound, understanding its environmental impact is crucial. Recent research has focused on assessing the biodegradability and toxicity of benzimidazole-triazine hybrids to ensure their safe use in industrial applications.

In conclusion, 4-(4-Chlorophenyl)-1,4-dihydro-1,3,5-triazino-1,2-a-benzimidazol-2-amine represents a fascinating intersection of organic chemistry and materials science. Its versatile structure and promising applications make it a subject of ongoing research interest. As new findings emerge from academic and industrial laboratories worldwide, this compound is poised to play an increasingly important role in advancing modern technology and medicine.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent